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Compound of Interest

Compound Name: 4-tert-Butylphenyl salicylate

Cat. No.: B167193

An In-depth Technical Guide on the Physicochemical Properties of 4-tert-Butylphenyl
Salicylate

Introduction

4-tert-Butylphenyl salicylate, with the CAS Registry Number 87-18-3, is an organic
compound utilized as a light absorber in plastic food wrappings.[1] This technical guide
provides a comprehensive overview of its core physicochemical properties, detailed
experimental protocols for their determination, and a logical workflow for its characterization.
The information is intended for researchers, scientists, and professionals in the field of drug
development and material science.

Physicochemical Properties

The key physicochemical properties of 4-tert-butylphenyl salicylate are summarized in the
table below. This compound presents as a white to almost white powder or crystal.[2][3]
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Property Value

Molecular Formula C17H1803[1][4][5]
Molecular Weight 270.32 g/mol [1][4]
Melting Point 62-64 °C[1][2]

367.00 to 368.00 °C (estimated at 760.00 mm

Boiling Point
HQ)[6]

< 0.1% (w/w)[1]; 0.8844 mg/L at 25 °C

Water Solubility (estimated)[6]

- Anhydrous Ethanol: 79%[1][2]- Ethyl Acetate:
Solubility in Organic Solvents (w/w) 153%][1][2]- Butanone (Methyl Ethyl Ketone):
197%][1][2]- Toluene: 158%][1][2]

logP (o/w) 4.708 (estimated)[6]
pKa (Strongest Acidic) 9.67 (predicted)[7]
Appearance White powder[2]
UV Absorption Maximum 290-330 nm[1]

1H NMR, 13C NMR, and GC-MS data are

Spectral Data )
available.[4][8]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties of 4-tert-butylphenyl
salicylate are outlined below.

Synthesis of 4-tert-Butylphenyl Salicylate

A common method for the preparation of 4-tert-butylphenyl salicylate involves the reaction of
salicylic acid with 4-tert-butylphenol.[1] This esterification is typically carried out in the presence
of a dehydrating agent or catalyst such as phosphorus oxychloride (POCIs).[1]

Protocol:
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In a suitable reaction vessel, combine salicylic acid and 4-tert-butylphenol.
Slowly add phosphorus oxychloride to the mixture under controlled temperature conditions.

Heat the reaction mixture to the appropriate temperature and for a sufficient duration to
ensure the completion of the esterification reaction.

After the reaction is complete, the mixture is cooled and subjected to a work-up procedure,
which may include neutralization and extraction, to isolate the crude product.[9]

The crude 4-tert-butylphenyl salicylate is then purified, typically by recrystallization or
distillation, to obtain the final product of high purity.[9]

Determination of Melting Point

The melting point is a crucial indicator of the purity of a crystalline solid. For 4-tert-butylphenyl

salicylate, a sharp melting point range of 62-64 °C is indicative of a pure sample.[1][2]

Protocol using a Capillary Tube Method:

Ensure the 4-tert-butylphenyl salicylate sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube, sealed at one end, to a height of 1-2
mm.[10][11]

Place the capillary tube in a melting point apparatus.[11][12]

Heat the apparatus at a steady and slow rate, approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.[11]

Record the temperature at which the substance first begins to melt (the first appearance of
liquid).

Record the temperature at which the entire sample has completely melted.[13]

The recorded range between these two temperatures is the melting point range of the
sample.
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Determination of Solubility

The solubility of a compound in various solvents provides insight into its polarity and potential

applications.

Protocol:

Place a small, pre-weighed amount of 4-tert-butylphenyl salicylate (e.g., 10 mg) into a test
tube.[14]

Add a specific volume of the desired solvent (e.g., 1 mL of water, ethanol, or toluene) in
small portions.[15][16]

After each addition, vigorously shake or stir the mixture for a set period (e.g., 60 seconds) to
facilitate dissolution.[16][17]

Visually observe whether the solid dissolves completely. If the compound dissolves, it is
considered soluble in that solvent under the tested conditions. If a solid phase remains, the
compound is considered insoluble.

For quantitative analysis, the process can be repeated with increasing amounts of solute
until saturation is reached, or the resulting saturated solution can be analyzed to determine
the concentration of the dissolved compound.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of 4-tert-butylphenyl salicylate.
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Synthesis & Purification
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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